N-(spiro[3.4]octan-2-ylmethyl)propan-2-amine

• Molecular Formula: C12H23N
• Molecular Weight: 181.32 g/mol
• IUPAC Name: N-(spiro[3.4]octan-2-ylmethyl)propan-2-amine
• InChI: InChI=1S/C12H23N/c1-10(2)13-9-11-7-12(8-11)5-3-4-6-12/h10-11,13H,3-9H2,1-2H3
• InChI Key: KFHSEGVAHKAHDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1CC2(C1)CCCC2

Description

N-(spiro[34]octan-2-ylmethyl)propan-2-amine is a spirocyclic amine compound characterized by a unique spiro[34]octane structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(spiro[3.4]octan-2-ylmethyl)propan-2-amine typically involves the formation of the spirocyclic structure followed by the introduction of the amine group. One common method involves the reaction of a suitable ketone with an amine under acidic conditions to form the spirocyclic intermediate. This intermediate is then further reacted with propan-2-amine to yield the final product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques .

Chemical Reactions Analysis

Types of Reactions

N-(spiro[3.4]octan-2-ylmethyl)propan-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The amine group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Substitution reactions may involve reagents like alkyl halides and acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution can produce various substituted amine derivatives .

Scientific Research Applications

N-(spiro[3.4]octan-2-ylmethyl)propan-2-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of advanced materials with unique properties.

Mechanism of Action

The mechanism of action of N-(spiro[3.4]octan-2-ylmethyl)propan-2-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

Spiro[3.4]octan-2-amine: A closely related compound with similar structural features.

Spiropyrans: Compounds with a spirocyclic structure that exhibit photochromic properties.

Spirocyclic oxindoles: Known for their applications in medicinal chemistry

Uniqueness

N-(spiro[3.4]octan-2-ylmethyl)propan-2-amine is unique due to its specific spirocyclic structure, which imparts distinct physicochemical properties. This uniqueness makes it valuable for various applications, particularly in the development of new therapeutic agents and advanced materials .